
Essential Safety and Logistical Information for
Handling Bromic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Bromic acid

CAS No.: 7789-31-3

Cat. No.: B1214919

Get Quote

This guide provides comprehensive procedural and logistical information for the safe handling

and disposal of bromic acid in a laboratory setting. Adherence to these protocols is crucial for

ensuring the safety of researchers, scientists, and drug development professionals. Bromic
acid is a strong oxidizing agent and is highly corrosive.[1] It is unstable and only exists in dilute

aqueous solutions.[1]

Hazard Identification and Classification
Understanding the hazards associated with bromic acid is the first step toward safe handling.

It is a strong irritant to the skin, eyes, and mucous membranes.[1]
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Hazard Classification Description

Physical Hazards Oxidizing liquid.[2] May be corrosive to metals.

Health Hazards

Causes severe skin burns and eye damage.[3]

[4] May cause respiratory irritation.[3][4] Toxic if

inhaled.[4]

Environmental Hazards
Harmful to aquatic life with long-lasting effects.

[5]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure

when handling bromic acid.[5][6]
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Protection Type Specific Equipment Purpose & Guidelines

Eye/Face Protection

Chemical splash-resistant

safety goggles with side

protection or a full-face shield.

[6][7][8][9]

Must be tested and approved

under standards such as

OSHA 29 CFR 1910.133 or EU

EN166.[6] A face shield is

required for splash risks.[6][10]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Neoprene, Butyl

rubber).[6][8][10]

Select gloves based on an

evaluation of skin hazards,

duration of use, and chemical

resistance.[6][11]

Body Protection
A lab coat or a chemical-

resistant apron.[6][7][8]

Prevents skin exposure.[6]

Contaminated clothing should

not be allowed out of the

workplace and must be

washed before reuse.[6][7][12]

Respiratory Protection

Use only in a well-ventilated

area, such as a chemical fume

hood.[6] If ventilation is

inadequate or exposure limits

are exceeded, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[6][8]

A respirator is necessary if the

acid produces fumes or

vapors.[8][9]

Operational Plan: Safe Handling Protocol
A systematic approach to handling bromic acid is essential to minimize risks.

Engineering Controls and Preparation
Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.[6]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

vicinity of potential exposure.[6]
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Store bromic acid in a cool, dry, well-ventilated area away from incompatible materials such

as bases, metals, and oxidizers.[8][13]

Containers should be kept tightly closed and stored in a corrosion-resistant container with a

resistant inner liner.[13]

Handling Procedures
Avoid all personal contact, including inhalation of vapors.[6]

Do not eat, drink, or smoke in the handling area.[6][7]

When transferring, use appropriate and clean equipment like funnels and pipettes.[8]

Always add acid to water, never the other way around, to prevent violent spattering.[10]

Post-Handling
Wash hands and any exposed skin thoroughly after handling.[6][12]

Remove any contaminated clothing immediately and wash it before reuse.[6]

Regularly clean the equipment and work area.[7]
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Caption: A flowchart outlining the procedural steps for the safe handling of bromic acid.
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Disposal Plan
Proper disposal of bromic acid and any contaminated materials is critical to prevent

environmental harm and ensure regulatory compliance.

Waste Collection
Collect waste bromic acid in a designated, compatible, and clearly labeled container.[12]

[13] The container should be corrosion-resistant.

Do not mix with other waste streams unless compatibility has been confirmed.

Spill Management
In the event of a small spill, trained personnel wearing appropriate PPE should contain the

spill with an inert absorbent material (e.g., sand, diatomaceous earth).[3][12]

Do not use combustible materials for absorption.

For a large spill, evacuate the area and contact the institution's environmental health and

safety department.[13]

Final Disposal
All waste containing bromic acid must be disposed of as hazardous waste.[13]

Arrange for collection by a licensed chemical waste disposal company.[5]

Provide the waste manifest, including the Safety Data Sheet (SDS), to the disposal company.

[5]

It is crucial to adhere to all local, state, and federal regulations for hazardous waste disposal.

[5]

Emergency Procedures: First-Aid Measures
Immediate action is required in case of exposure to bromic acid.
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Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[12] If

not breathing, give artificial respiration.[2] Seek

immediate medical attention.[7][12]

Skin Contact

Immediately take off all contaminated clothing.

[12] Rinse the skin with plenty of water for at

least 15 minutes.[2][12] Seek immediate

medical attention.[12]

Eye Contact

Rinse cautiously with water for several minutes,

removing contact lenses if present and easy to

do.[3][12] Continue rinsing for at least 15

minutes.[2][12] Seek immediate medical

attention.[3][12]

Ingestion

Rinse mouth with water.[2] Do NOT induce

vomiting.[12] Never give anything by mouth to

an unconscious person.[2] Seek immediate

medical attention.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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